Cas no 98584-59-9 (3-Piperidinone,1-propyl-)

• Product Name: 3-Piperidinone,1-propyl-
• CAS No: 98584-59-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 801946
• PubChem ID: 15105447
• Update Time: 2025-04-19

3-Piperidinone,1-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinone,1-propyl-
• 1-propylpiperidin-3-one
• 98584-59-9
• AKOS005174599
• 1-Propyl-3-piperidone hydrate hydrochloride
• DTXSID40568275
• N-PROPYL-3-PIPERIDONE
• SCHEMBL2859361

• Inchi： 1S/C8H15NO/c1-2-5-9-6-3-4-8(10)7-9/h2-7H2,1H3
• InChI Key： SZWFGCRTUHNBQX-UHFFFAOYSA-N
• SMILES： O=C1CCCN(CCC)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 207.4±33.0 ºC (760 Torr),
• Flash Point: 73.4±15.0 ºC,
• Solubility: Dissolution (64 g/l) (25 º C),